Cas no 76937-02-5 (1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl-)

• Product name: 1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl-
• CAS No: 76937-02-5
• MF: C₈H₁₆O₃
• MW: 160.21084
• CID: 537005
• PubChem ID: 71403401

1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolan-2-ol, 2,4,4,5,5-pentamethyl-
• 2,4,4,5,5-pentamethyl-1,3-dioxolan-2-ol
• 76937-02-5
• DTXSID30824312

• Inchi： InChI=1S/C8H16O3/c1-6(2)7(3,4)11-8(5,9)10-6/h9H,1-5H3
• InChI Key： GXYNILWWZFQVMN-UHFFFAOYSA-N
• SMILES： CC1(C(OC(O1)(C)O)(C)C)C

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 0.7